Cas no 764667-50-7 (N-(2-Bromobenzyl)-N-butyl-N-methylamine)

N-(2-Bromobenzyl)-N-butyl-N-methylamine is a brominated tertiary amine compound featuring a 2-bromobenzyl group, a butyl chain, and a methyl substituent on the nitrogen center. This structure imparts versatility in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the bromine atom enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The butyl and methyl groups contribute to lipophilicity, influencing solubility and reactivity in various solvents. Its well-defined molecular architecture makes it valuable for designing complex molecules, offering synthetic flexibility for researchers in medicinal and materials chemistry.

N-(2-Bromobenzyl)-N-butyl-N-methylamine structure

764667-50-7 structure

Product Name:N-(2-Bromobenzyl)-N-butyl-N-methylamine

CAS No:764667-50-7

MF:C₁₂H₁₈BrN

MW:256.182022571564

MDL:MFCD12027206

CID:3373353

PubChem ID:25219603

Update Time:2025-05-19

N-(2-Bromobenzyl)-N-butyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

- BENZENEMETHANAMINE, 2-BROMO-N-BUTYL-N-METHYL-
- N-(2-bromobenzyl)-N-butyl-N-methylamine
- MFCD12027206
- ALBB-006480
- N-(2-bromobenzyl)-N-methylbutan-1-amine
- N-[(2-bromophenyl)methyl]-N-methylbutan-1-amine
- [(2-bromophenyl)methyl](butyl)methylamine
- LS-02288
- AKOS000266077
- 764667-50-7
- STK503950
- H24097
- N-(2-Bromobenzyl)-N-butyl-N-methylamine
- MDL： MFCD12027206
- Inchi： 1S/C12H18BrN/c1-3-4-9-14(2)10-11-7-5-6-8-12(11)13/h5-8H,3-4,9-10H2,1-2H3
- InChI Key： LUADAWIDBOWUIC-UHFFFAOYSA-N
- SMILES： C1(CN(CCCC)C)=CC=CC=C1Br

Computed Properties

Exact Mass: 255.06226Da
Monoisotopic Mass: 255.06226Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 3.2Å²

N-(2-Bromobenzyl)-N-butyl-N-methylamine Pricemore >>

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TRC	N021095-250mg	N-(2-Bromobenzyl)-N-butyl-N-methylamine	764667-50-7		250mg	$ 275.00	2022-06-03
TRC	N021095-500mg	N-(2-Bromobenzyl)-N-butyl-N-methylamine	764667-50-7		500mg	$ 450.00	2022-06-03
TRC	N021095-1000mg	N-(2-Bromobenzyl)-N-butyl-N-methylamine	764667-50-7		1g	$ 720.00	2022-06-03
abcr	AB406035-500 mg	N-(2-Bromobenzyl)-N-butyl-N-methylamine	764667-50-7		500MG	€254.60	2022-06-10
abcr	AB406035-1 g	N-(2-Bromobenzyl)-N-butyl-N-methylamine	764667-50-7		1g	€322.50	2023-04-25
abcr	AB406035-5 g	N-(2-Bromobenzyl)-N-butyl-N-methylamine	764667-50-7		5g	€907.00	2023-04-25
abcr	AB406035-500mg	N-(2-Bromobenzyl)-N-butyl-N-methylamine; .	764667-50-7		500mg	€269.00	2025-04-16
abcr	AB406035-1g	N-(2-Bromobenzyl)-N-butyl-N-methylamine; .	764667-50-7		1g	€317.00	2025-04-16
abcr	AB406035-5g	N-(2-Bromobenzyl)-N-butyl-N-methylamine; .	764667-50-7		5g	€877.00	2025-04-16
A2B Chem LLC	AI92330-500mg	N-(2-Bromobenzyl)-n-butyl-n-methylamine	764667-50-7	>95%	500mg	$467.00	2024-04-19